N-(4H-1,2,4-triazol-3-yl)benzamide

Catalog No.
S5811247
CAS No.
M.F
C9H8N4O
M. Wt
188.19 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N-(4H-1,2,4-triazol-3-yl)benzamide

Product Name

N-(4H-1,2,4-triazol-3-yl)benzamide

IUPAC Name

N-(1H-1,2,4-triazol-5-yl)benzamide

Molecular Formula

C9H8N4O

Molecular Weight

188.19 g/mol

InChI

InChI=1S/C9H8N4O/c14-8(7-4-2-1-3-5-7)12-9-10-6-11-13-9/h1-6H,(H2,10,11,12,13,14)

InChI Key

XGLLDHTXWOIYCZ-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C(=O)NC2=NC=NN2

Canonical SMILES

C1=CC=C(C=C1)C(=O)NC2=NC=NN2

The exact mass of the compound N-1H-1,2,4-triazol-3-ylbenzamide is 188.06981089 g/mol and the complexity rating of the compound is 203. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

N-1H-1,2,4-Triazol-3-ylbenzamide (also known as 2-Hydroxy-N-(1H-1,2,4-triazol-3-yl)benzamide) is a synthetic organic compound. Information on its origin and specific significance in scientific research is currently limited. However, the presence of the triazole and benzamide functional groups suggests potential areas of interest. Triazoles are a class of heterocyclic compounds with various applications in medicinal chemistry, while benzamides are known for their diverse biological activities [, ].


Molecular Structure Analysis

The key feature of N-1H-1,2,4-triazol-3-ylbenzamide is its structure, which combines a 1,2,4-triazole ring linked to a benzamide moiety. The triazole ring consists of three nitrogen atoms and two carbon atoms in a five-membered ring. The benzamide group comprises a benzene ring connected to a carbonyl group (C=O) linked to a nitrogen atom. The nitrogen atom in the triazole ring (N-3) is bonded to the amide nitrogen of the benzamide group.

  • Potential Applications: The presence of the 1,2,4-triazole ring and the benzamide group suggests potential applications in medicinal chemistry. Triazole rings are found in various bioactive molecules, and benzamides are a common functional group in pharmaceuticals. However, specific research on this molecule's biological activity is not readily available in scientific databases.
  • Availability: Some commercial suppliers offer N-1H-1,2,4-Triazol-3-ylbenzamide, primarily as a research chemical (, ).

XLogP3

1.2

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

2

Exact Mass

188.06981089 g/mol

Monoisotopic Mass

188.06981089 g/mol

Heavy Atom Count

14

Dates

Last modified: 04-15-2024

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